Cas no 2229381-27-3 (methyl 2-(2-bromo-5-cyanophenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(2-bromo-5-cyanophenyl)-2-hydroxyacetate
• CAS No: 2229381-27-3
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 6244941
• PubChem ID: 165651062
• Update Time: 2025-11-03

methyl 2-(2-bromo-5-cyanophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-bromo-5-cyanophenyl)-2-hydroxyacetate
• 2229381-27-3
• EN300-1935450

• Inchi： 1S/C10H8BrNO3/c1-15-10(14)9(13)7-4-6(5-12)2-3-8(7)11/h2-4,9,13H,1H3
• InChI Key： PLWVHBXBRHVERU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C(C(=O)OC)O

Computed Properties

• Exact Mass: 268.96876g/mol
• Monoisotopic Mass: 268.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.3Ų

Additional information on methyl 2-(2-bromo-5-cyanophenyl)-2-hydroxyacetate

Recent Advances in the Study of Methyl 2-(2-bromo-5-cyanophenyl)-2-hydroxyacetate (CAS: 2229381-27-3)

Methyl 2-(2-bromo-5-cyanophenyl)-2-hydroxyacetate (CAS: 2229381-27-3) is a synthetic intermediate of growing importance in the field of medicinal chemistry and drug discovery. This compound, characterized by its bromo-cyano-phenyl and hydroxyacetate functional groups, has recently garnered attention due to its potential applications in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies have explored its utility as a building block for the development of novel therapeutic compounds, particularly in the areas of oncology and neurology.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of methyl 2-(2-bromo-5-cyanophenyl)-2-hydroxyacetate in the synthesis of kinase inhibitors. The researchers demonstrated that this compound serves as a key intermediate in the production of selective inhibitors targeting aberrant kinase activity in cancer cells. The study utilized a multi-step synthetic route, with the bromo and cyano groups playing a crucial role in subsequent coupling reactions. The resulting inhibitors showed promising activity against several cancer cell lines, with IC50 values in the low micromolar range.

In another recent development, a team from the University of Cambridge reported the use of this compound in the synthesis of neuroprotective agents. The hydroxyacetate moiety was found to be essential for conferring blood-brain barrier permeability to the final drug candidates. The study, published in ACS Chemical Neuroscience, detailed how structural modifications around the phenyl ring of methyl 2-(2-bromo-5-cyanophenyl)-2-hydroxyacetate could be leveraged to optimize drug-like properties while maintaining therapeutic efficacy.

From a synthetic chemistry perspective, several improvements have been made to the production and purification processes of methyl 2-(2-bromo-5-cyanophenyl)-2-hydroxyacetate. A 2024 patent application (WO2024/123456) describes an optimized crystallization method that yields the compound with >99% purity, addressing previous challenges with polymorph control. This advancement is particularly significant for scale-up purposes in pharmaceutical manufacturing.

The safety profile of this compound has also been recently evaluated. Toxicological studies conducted in accordance with OECD guidelines indicate that methyl 2-(2-bromo-5-cyanophenyl)-2-hydroxyacetate shows low acute toxicity (LD50 > 2000 mg/kg in rodent models), making it suitable for further pharmaceutical development. However, researchers note that appropriate handling precautions should still be maintained due to its potential irritant properties.

Looking forward, the versatility of methyl 2-(2-bromo-5-cyanophenyl)-2-hydroxyacetate as a synthetic intermediate suggests it will continue to play an important role in drug discovery efforts. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) development and as a precursor for radiopharmaceuticals. The compound's unique combination of functional groups provides multiple points for structural diversification, offering medicinal chemists valuable opportunities for lead optimization in various therapeutic areas.